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Abstract

PIK-90 is a potent, cell-permeable inhibitor of phosphoinositide 3-kinase (PI3K), demonstrating
significant activity against multiple isoforms of the p110 catalytic subunit. This technical guide
provides an in-depth overview of PIK-90, including its chemical properties, mechanism of
action, and its role in the critical PI3K/Akt signaling pathway. Detailed experimental protocols
for in vitro and in vivo applications are provided to support researchers in drug development
and cellular biology.

Chemical and Physical Properties

PIK-90, also known as PIK-85, is a well-characterized small molecule inhibitor of the PI3K
family of lipid kinases.[1] Its fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 677338-12-4 [1][2][3]
Molecular Formula C18H17Ns03 [1][2]
Molecular Weight 351.36 g/mol [2]
Synonyms PIK-85, PI 3-K inhibitor IX [11121[3]

Mechanism of Action and Signaling Pathway

PIK-90 exerts its biological effects through the competitive inhibition of ATP binding to the
catalytic domain of PI3K isoforms. This action blocks the phosphorylation of
phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate
(PIP3), a critical second messenger in the PI3K/Akt signaling cascade. The inhibition of this
pathway has profound effects on cell survival, proliferation, and metabolism.

The PISK/Akt/mTOR pathway is a central regulator of cellular processes and is often

dysregulated in cancer.[4] PI3K activation, typically initiated by growth factor receptor tyrosine
kinases, leads to the recruitment and activation of Akt.[5] Activated Akt then phosphorylates a
multitude of downstream targets, promoting cell growth and survival while inhibiting apoptosis.
[5] By blocking the initial step of this cascade, PIK-90 effectively abrogates these downstream

effects.
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PI3K/Akt Signaling Pathway Inhibition by PIK-90.

PIK-90 exhibits isoform selectivity, with potent inhibitory activity against p110a, p110y, and
p1109d, and to a lesser extent, p110p.[3] This profile makes it a valuable tool for dissecting the
specific roles of different PI3K isoforms in various cellular contexts.

Experimental Protocols
In Vitro PI3K Kinase Assay

This protocol details a method to determine the inhibitory activity of PIK-90 on PI3K kinase
activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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